Cas no 123332-30-9 (1-Naphthalenol,2-butyl-4-methoxy-5,7,8-trimethyl-, 1-acetate)

• Product Name: 1-Naphthalenol,2-butyl-4-methoxy-5,7,8-trimethyl-, 1-acetate
• CAS No: 123332-30-9
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 204109
• PubChem ID: 183628
• Update Time: 2025-04-19

1-Naphthalenol,2-butyl-4-methoxy-5,7,8-trimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2-butyl-4-methoxy-5,7,8-trimethyl-, 1-acetate
• 1-naphthalenol, 2-butyl-4-methoxy-5,7,8-trimethyl-, acetate
• (2-butyl-4-methoxy-5,7,8-trimethylnaphthalen-1-yl) acetate
• 123332-30-9
• DTXSID20153961
• CHEMBL164767

• Inchi： 1S/C20H26O3/c1-7-8-9-16-11-17(22-6)18-13(3)10-12(2)14(4)19(18)20(16)23-15(5)21/h10-11H,7-9H2,1-6H3
• InChI Key： HLFSRZQHRJPAAC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C=C(C2C(C)=CC(C)=C(C)C=21)OC)CCCC

Computed Properties

• Exact Mass: 314.18828
• Monoisotopic Mass: 314.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 5.9

Experimental Properties

• Density: 1.048
• Boiling Point: 460.5°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.549
• PSA: 35.53